Cas no 2096341-79-4 (4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester)

• Product Name: 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester
• CAS No: 2096341-79-4
• MF: C₁₇H₂₅BClNO₂
• MW: 321.64990401268
• MDL: MFCD20491445
• CID: 4638285
• PubChem ID: 56776880
• Update Time: 2025-06-14

4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester
• 1-[[5-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]pyrrolidine
• 1-(5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)pyrrolidine
• MFCD20491445
• F72422
• BS-34419
• 4-Chloro-2-(pyrrolidinomethyl)phenylboronicacid,pinacolester
• 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid pinacol ester
• CS-0176531
• 1-{[5-CHLORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}PYRROLIDINE
• 2096341-79-4

• MDL： MFCD20491445
• Inchi： 1S/C17H25BClNO2/c1-16(2)17(3,4)22-18(21-16)15-8-7-14(19)11-13(15)12-20-9-5-6-10-20/h7-8,11H,5-6,9-10,12H2,1-4H3
• InChI Key： NPQAISVFOGPJDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B2OC(C)(C)C(C)(C)O2)C(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 321.1666869g/mol
• Monoisotopic Mass: 321.1666869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester

Comprehensive Overview of 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester (CAS No. 2096341-79-4)

4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester is a specialized boronic acid derivative widely utilized in organic synthesis and pharmaceutical research. This compound, with the CAS number 2096341-79-4, is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and material science. Its unique structure, featuring a pyrrolidinomethyl group and pinacol ester moiety, enhances stability and reactivity, making it a preferred choice for researchers.

The growing interest in boronic acid-based compounds stems from their versatility in bioconjugation, catalysis, and medicinal chemistry. Recent trends highlight its potential in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), aligning with the demand for precision therapeutics. Searches for "boronic ester applications" and "arylboronate synthesis" have surged, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester offers advantages such as improved solubility in organic solvents and reduced protodeboronation compared to free boronic acids. These properties are critical for high-throughput screening and ligand design in kinase inhibitor development. Its chlorophenyl moiety further enables diverse functionalization, addressing queries like "how to modify boronic esters for C-C coupling" frequently seen in academic forums.

In the context of green chemistry, this compound aligns with the push for atom-efficient methodologies. Researchers exploring "sustainable boronic acid derivatives" often investigate its recyclability in catalytic cycles. The pinacol protection strategy also mitigates issues related to boronic acid dimerization, a common challenge discussed in organoboron chemistry communities.

Quality control of CAS 2096341-79-4 involves rigorous HPLC purity analysis and NMR characterization, topics frequently searched by analytical chemists. Storage recommendations typically emphasize anhydrous conditions to prevent hydrolysis of the boronate ester, a detail crucial for laboratories focusing on air-sensitive compounds.

Emerging applications in PET radiopharmaceuticals and bioimaging probes have further elevated interest in this compound. Its pyrrolidine-containing scaffold shows promise for blood-brain barrier penetration, answering frequent queries about "boronic acids in CNS drug development." Such interdisciplinary potential makes it a recurring subject in grant proposals and patent applications.

For suppliers and manufacturers, ensuring batch-to-batch consistency of 4-Chloro-2-(pyrrolidinomethyl)phenylboronic acid, pinacol ester is paramount. Discussions around "scaling up boronate production" often reference its synthetic protocols, while regulatory compliance with REACH and ICH guidelines remains a key consideration for commercial distribution.

In summary, 2096341-79-4 represents a nexus of structural ingenuity and practical utility in contemporary chemistry. Its alignment with trending topics like click chemistry and fragment-based drug design ensures sustained academic and industrial interest, solidifying its position as a vital building block in molecular innovation.